
"1-Methyl-1-[(4-methylphenyl)methyl]urea" basic
properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-Methyl-1-[(4-

methylphenyl)methyl]urea

CAS No.: 1042782-27-3

Cat. No.: B1372606

Get Quote

An In-depth Technical Guide to the Core Properties of 1-Methyl-1-[(4-
methylphenyl)methyl]urea

A Predictive Analysis for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 1-Methyl-1-[(4-methylphenyl)methyl]urea is not extensively

cataloged in current scientific literature. This guide, therefore, presents a predictive analysis of

its fundamental properties based on established principles of organic chemistry and data from

structurally analogous compounds. All properties and protocols described herein are theoretical

and necessitate experimental validation.

Introduction: Unveiling a Novel Urea Derivative
Substituted ureas are a cornerstone in medicinal chemistry, materials science, and

agrochemistry, demonstrating a vast array of biological activities and practical applications.[1]

Their structural versatility allows for fine-tuning of physicochemical and biological properties.
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This guide focuses on the predicted characteristics of a lesser-known derivative, 1-Methyl-1-
[(4-methylphenyl)methyl]urea.

The structure of this compound incorporates three key moieties: a central urea backbone, an

N-methyl group, and an N-(4-methylbenzyl) group. By dissecting the known properties of

compounds bearing these individual features, we can construct a scientifically-grounded profile

of the target molecule. This document serves as a foundational resource for researchers

interested in the synthesis, characterization, and potential applications of this and similar novel

urea derivatives.

Predicted Physicochemical Properties
A comprehensive understanding of a compound's physical and chemical characteristics is

paramount for its synthesis, purification, and application. The following properties for 1-Methyl-
1-[(4-methylphenyl)methyl]urea are predicted based on its constituent parts.
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Property
Predicted Value /
Characteristic

Rationale and Comparative
Data

Molecular Formula C10H14N2O
Based on the proposed

chemical structure.

Molecular Weight 178.23 g/mol
Calculated from the molecular

formula.

IUPAC Name
1-methyl-1-(4-

methylbenzyl)urea

Following standard IUPAC

nomenclature rules.

CAS Number Not available

The compound is not currently

indexed in the CAS registry.

For reference, the CAS

number for the related

compound N-benzylurea is

538-32-9.[2]

Appearance
White to off-white crystalline

solid

A common physical state for

many substituted ureas.

Melting Point 135-145 °C (estimated)

N-benzylurea has a melting

point of 143-146 °C. The

addition of methyl groups may

slightly alter this range.

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

DMSO, methanol, and ethanol.

The benzyl and methyl groups

increase hydrophobicity

compared to unsubstituted

urea. N-benzylurea has a

water solubility of 17 g/L.

LogP (Octanol/Water Partition

Coefficient)
~1.5 - 2.5 (estimated)

The presence of the aromatic

ring and alkyl groups suggests

a moderate lipophilicity.

Proposed Synthesis and Characterization
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The synthesis of unsymmetrical ureas can be achieved through several established methods. A

highly efficient and common approach involves the reaction of an isocyanate with an amine.[3]

[4]

Proposed Synthetic Protocol
A plausible and high-yielding route to synthesize 1-Methyl-1-[(4-methylphenyl)methyl]urea is

through the reaction of 4-methylbenzyl isocyanate with N-methylamine.

Materials:

4-methylbenzyl isocyanate

N-methylamine (e.g., 40% solution in water or as a gas)

Anhydrous aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran)

Standard laboratory glassware

Magnetic stirrer

Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

methylbenzyl isocyanate (1 equivalent) in the chosen anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).

Amine Addition: Cool the solution to 0 °C using an ice bath. Slowly add N-methylamine (1.1

equivalents) to the stirred solution. The reaction is typically exothermic.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and

stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Product Isolation: Upon completion, the product may precipitate out of the solution. If so, it

can be collected by filtration. If not, the solvent can be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) to yield the pure 1-Methyl-1-[(4-
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methylphenyl)methyl]urea.

Diagram of the Proposed Synthetic Workflow:
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Caption: Proposed synthesis of 1-Methyl-1-[(4-methylphenyl)methyl]urea.

Spectroscopic Characterization (Predicted)
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To confirm the identity and purity of the synthesized product, a combination of spectroscopic

methods would be employed. Below are the predicted key signals based on the structure of 1-
Methyl-1-[(4-methylphenyl)methyl]urea and data from similar compounds.[5][6][7][8]

Technique Predicted Key Signals

¹H NMR

- Singlet (~2.3 ppm): 3 protons from the methyl

group on the benzyl ring.- Singlet (~2.8-3.0

ppm): 3 protons from the N-methyl group.-

Singlet (~4.3-4.5 ppm): 2 protons from the

benzylic methylene (-CH2-) group.- Broad

singlet (~5.5-6.5 ppm): 2 protons from the -NH2

group.- Two doublets (~7.1-7.3 ppm): 4 aromatic

protons from the 4-methylphenyl ring.

¹³C NMR

- ~21 ppm: Carbon of the methyl group on the

benzyl ring.- ~30-35 ppm: Carbon of the N-

methyl group.- ~50-55 ppm: Carbon of the

benzylic methylene (-CH2-) group.- ~128-138

ppm: Aromatic carbons.- ~155-160 ppm:

Carbonyl carbon of the urea group.[9]

IR Spectroscopy

- ~3400-3200 cm⁻¹: N-H stretching vibrations.-

~2950-2850 cm⁻¹: C-H stretching vibrations.-

~1640-1660 cm⁻¹: C=O stretching vibration

(Amide I band).- ~1550-1570 cm⁻¹: N-H bending

vibration (Amide II band).

Mass Spectrometry - Molecular Ion Peak (M⁺): m/z = 178.23

Inferred Biological Activity and Potential
Applications
The broad biological activity of urea derivatives suggests that 1-Methyl-1-[(4-
methylphenyl)methyl]urea could be a candidate for various biological screenings.[1][10]

Potential Antimicrobial Activity
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Numerous studies have demonstrated the antibacterial and antifungal properties of substituted

urea compounds.[10][11][12] The mechanism of action can vary, but it often involves the

disruption of essential cellular processes in microorganisms. The introduction of alkyl and aryl

groups to the urea scaffold has been shown to enhance antibacterial effects.[13]

Proposed Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound.

Preparation of Stock Solution: Prepare a stock solution of 1-Methyl-1-[(4-
methylphenyl)methyl]urea in Dimethyl Sulfoxide (DMSO) at a concentration of 10 mg/mL.

Bacterial/Fungal Strains: Use a panel of clinically relevant Gram-positive (e.g.,

Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, and fungal

strains (e.g., Candida albicans).

Preparation of Microtiter Plates: In a 96-well microtiter plate, perform serial two-fold dilutions

of the compound in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to

achieve a range of concentrations.

Inoculation: Add a standardized inoculum of the microbial suspension to each well.

Controls: Include a positive control (microorganism in broth without the compound) and a

negative control (broth only).

Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48

hours for fungi.

Determination of MIC: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.

Diagram of Antimicrobial Screening Workflow:

Prepare Stock Solution
(10 mg/mL in DMSO)

Serial Dilutions
in 96-well plate
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Microbial Suspension

Incubate
(24-48 hours)
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6963781/
https://research-portal.uea.ac.uk/en/publications/antimicrobial-and-anthelmintic-activities-of-aryl-urea-agents/
https://ijppr.humanjournals.com/wp-content/uploads/2017/01/5.Sar_and_Antimicrobial__Activity__of__Designed___Synthesized_-1__3-Disubstituted_Urea___Analogues.pdf
https://academic.oup.com/jimmunol/article/56/3/195/8103513
https://www.benchchem.com/product/b1372606/docs?utm_src=pdf-body#1-methyl-1-4-methylphenyl-methyl-urea-basic-properties
https://www.benchchem.com/product/b1372606/docs?utm_src=pdf-body#1-methyl-1-4-methylphenyl-methyl-urea-basic-properties
https://www.benchchem.com/product/b1372606/docs?utm_src=pdf-body-img#1-methyl-1-4-methylphenyl-methyl-urea-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for antimicrobial susceptibility testing.

Conclusion
While direct experimental data for 1-Methyl-1-[(4-methylphenyl)methyl]urea is scarce, a

robust predictive profile can be constructed based on the well-documented chemistry of its

structural analogs. This guide provides a foundational framework for its synthesis,

characterization, and potential biological evaluation. The proposed synthetic route is

straightforward and relies on established chemical principles. The predicted physicochemical

and spectroscopic data offer clear targets for experimental verification. Furthermore, the

established antimicrobial potential of the broader urea class of compounds strongly suggests

that 1-Methyl-1-[(4-methylphenyl)methyl]urea is a promising candidate for antimicrobial drug

discovery programs. It is our hope that this in-depth predictive analysis will stimulate further

research and experimental validation of this novel compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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